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Compound of Interest

Compound Name: Licochalcone D

Cat. No.: B1675293 Get Quote

Essential Safety and Handling Guide for
Licochalcone D
This document provides immediate safety, handling, and disposal protocols for Licochalcone
D, designed for researchers, scientists, and drug development professionals. The following

procedures are critical for ensuring laboratory safety and maintaining compound integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for Licochalcone D is not thoroughly investigated, its structural

analog, Licochalcone A, is classified as harmful if swallowed, in contact with skin, or inhaled.[1]

[2][3] Therefore, cautious handling and appropriate PPE are mandatory.

Minimum Recommended PPE
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[4][5]

Protects eyes from airborne

powder particles and splashes

of solvent.

Hand Protection

Chemical-resistant nitrile

gloves.[4] Gloves must be

inspected before use and

removed using the proper

technique to avoid skin

contact.[5]

Prevents dermal absorption,

which can be harmful.[2][3]

Respiratory Protection

For handling powder, a

NIOSH-approved N95 (or

equivalent) respirator is

required to control dust.[4] For

extensive powder handling,

consider a powered air-

purifying respirator (PAPR).[4]

Prevents inhalation of the

compound, which is presumed

to be harmful.[2][3]

Body Protection

A standard lab coat is required.

[2][4] For spill response or

large-scale operations, an

impervious apron should be

used.[4]

Protects skin and personal

clothing from contamination.

Chemical and Physical Properties
Understanding the properties of Licochalcone D is essential for safe handling and storage.
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Property Data

Molecular Formula C₂₁H₂₂O₅[6]

Molecular Weight 354.40 g/mol [7]

Appearance Solid powder.

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, and Acetone.[8]

[9]

CAS Number 144506-15-0[8][10][11]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the stability and efficacy of Licochalcone
D.

Storage Conditions

Format Temperature Duration Special Conditions

Powder 2-8°C[8] or -20°C[9]
Up to 24-36 months.

[8][9]

Keep vial tightly

sealed in a dry, well-

ventilated, and cool

place.[5][8] Protect

from light.[10]

Stock Solution (in

Solvent)
-20°C Up to 1 month.[9][10]

Protect from light.[10]

Aliquot to avoid

repeated freeze-thaw

cycles.[9][10]

Stock Solution (in

Solvent)
-80°C Up to 6 months.[9][10]

Protect from light.[10]

Aliquot to avoid

repeated freeze-thaw

cycles.[9][10]
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Preparation: Conduct all handling of Licochalcone D powder within a certified chemical

fume hood to avoid dust formation and inhalation.[5]

Weighing: When weighing the powder, use an analytical balance inside the fume hood or a

ventilated balance enclosure.

Contact Avoidance: Avoid all direct contact with skin and eyes.[5] Do not eat, drink, or smoke

in the handling area.[3]

Ventilation: Ensure appropriate exhaust ventilation is active where the compound is handled.

[5]

After Handling: Wash hands thoroughly after handling, especially before breaks and at the

end of the workday.[1][5]

Protocol for Stock Solution Preparation (10 mM in
DMSO)
This protocol details the steps to safely prepare a stock solution for use in in vitro experiments.

Pre-Operation Check: Ensure the chemical fume hood is operational and you are wearing all

required PPE (lab coat, nitrile gloves, safety glasses).

Material Equilibration: Allow the vial of Licochalcone D powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Calculation: Calculate the required mass of Licochalcone D and volume of DMSO. For a 10

mM solution, you will need 3.544 mg of Licochalcone D per 1 mL of DMSO.

Weighing: In the fume hood, carefully weigh the desired amount of Licochalcone D powder

into a sterile, conical tube.

Solubilization: Add the calculated volume of fresh, anhydrous-grade DMSO to the tube.[9]

Mixing: Cap the tube tightly and vortex gently until the solid is completely dissolved.
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Aliquoting: Dispense the solution into smaller, single-use, light-protecting vials (e.g., amber

cryovials). This prevents contamination and degradation from repeated freeze-thaw cycles.

[10]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store immediately at -20°C or -80°C as required.[9][10]

Emergency and Disposal Procedures
Spill & Exposure Response

Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2][12]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

[12]

Powder Spill

Pick up and arrange disposal without creating

dust.[5] Sweep up and shovel the material into a

suitable, closed container for disposal.[5]

Waste Disposal Plan

Contaminated Materials: Dispose of all contaminated materials, including gloves, pipette tips,

and empty vials, in a dedicated hazardous chemical waste container.
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Unused Compound/Solutions: Unused Licochalcone D powder and solutions must be

treated as hazardous chemical waste.

Disposal: Do not let the product enter drains.[5] All waste must be disposed of through a

licensed professional waste disposal service in accordance with local, state, and federal

regulations.

Visual Process and Safety Diagrams
The following diagrams illustrate the key workflows and logical safety relationships for handling

Licochalcone D.

Figure 2. Hazard Control and Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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